Cas no 868966-86-3 (6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• CAS No: 868966-86-3
• MF: C₁₆H₁₁FN₄S₂
• MW: 342.413743257523
• CID: 6479534
• Update Time: 2025-07-14

6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine
• 6-[(4-fluorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H11FN4S2/c17-12-5-3-11(4-6-12)10-23-15-8-7-14-18-19-16(21(14)20-15)13-2-1-9-22-13/h1-9H,10H2
• InChI Key： GSBAZCADEZLKKV-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3SC=CC=3)N1N=C(SCC1=CC=C(F)C=C1)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

Introduction to Compound with CAS No. 868966-86-3 and Product Name: 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine

The compound with the CAS number 868966-86-3 and the product name 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The molecular framework of this compound integrates several key structural motifs, including a triazolo-bpyridazine core, which is flanked by substituents such as a 4-fluorophenylmethylsulfanyl group and a thiophen-2-yl moiety. These components contribute to the compound's distinct chemical properties and biological relevance.

Recent studies in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The triazolo-bpyridazine scaffold, in particular, has been recognized for its versatility in modulating various biological targets. This scaffold exhibits a balance of electronic and steric properties that make it an attractive candidate for further exploration. The presence of the 4-fluorophenylmethylsulfanyl group adds an additional layer of complexity to the molecule, influencing its interactions with biological targets and potentially enhancing its pharmacological activity. Similarly, the thiophen-2-yl moiety contributes to the compound's overall stability and reactivity, making it a promising candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with a similar structural motif may exhibit properties that are beneficial in treating conditions such as inflammation, neurodegeneration, and cancer. The triazolo-bpyridazine core, with its ability to engage with multiple biological pathways, offers a unique opportunity to develop novel therapeutic agents. Furthermore, the fluorine atom in the 4-fluorophenylmethylsulfanyl group can enhance metabolic stability and binding affinity, which are critical factors in drug design.

In vitro studies have begun to elucidate the biological profile of this compound. Preliminary data suggest that it may possess inhibitory activity against certain enzymes and receptors that are implicated in disease pathogenesis. For instance, researchers have observed potential interactions with enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling cascades. The thiophen-2-yl moiety, known for its ability to modulate electron density within the molecule, may contribute to these interactions by influencing binding affinity and selectivity.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful manipulation of functional groups to introduce the desired structural elements. Key steps include the formation of the triazolo-bpyridazine core, followed by functionalization with the 4-fluorophenylmethylsulfanyl group and the thiophen-2-yl moiety. Each step must be meticulously controlled to ensure high yield and purity, which are essential for subsequent biological evaluation.

The use of computational methods has been instrumental in optimizing the synthesis and predicting the biological activity of this compound. Molecular modeling techniques allow researchers to visualize potential interactions between the molecule and biological targets, providing valuable insights into its mechanism of action. These computational approaches complement experimental data, enabling a more comprehensive understanding of the compound's pharmacological properties.

Future research directions include further exploration of derivatives based on this core structure. By modifying substituents such as the 4-fluorophenylmethylsulfanyl group or introducing additional functional groups, researchers aim to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, studies are planned to investigate the compound's behavior in vivo using animal models. These preclinical studies will provide critical information on its safety and efficacy before moving into human clinical trials.

The development of novel pharmaceutical agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how advancements in synthetic chemistry can lead to innovative therapeutic strategies. By leveraging cutting-edge techniques in molecular design and drug discovery, researchers continue to push boundaries in addressing complex diseases.

In conclusion, the compound with CAS number 868966-86-3 and product name 6-{(4-fluorophenyl)methylsulfanyl}-3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazine represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for addressing various medical conditions. Ongoing studies aim to fully elucidate its therapeutic potential and pave the way for new treatments that could improve patient outcomes.